Cas no 39796-52-6 (2-Amino-N-benzylacetamide)

2-Amino-N-benzylacetamide is a versatile organic compound featuring both an amide and a primary amine functional group, making it a valuable intermediate in synthetic chemistry. Its structure, incorporating a benzyl moiety, enhances reactivity in nucleophilic substitution and condensation reactions, facilitating the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s stability under standard conditions and compatibility with a range of solvents further contribute to its utility in multi-step organic transformations. Its dual functional groups allow for selective modifications, enabling precise derivatization for targeted applications. This makes 2-Amino-N-benzylacetamide a practical choice for researchers developing novel bioactive molecules or complex organic frameworks.
2-Amino-N-benzylacetamide structure
2-Amino-N-benzylacetamide structure
Product Name:2-Amino-N-benzylacetamide
CAS No:39796-52-6
MF:C9H12N2O
MW:164.204381942749
MDL:MFCD09724204
CID:1511065
PubChem ID:11126610
Update Time:2025-10-29

2-Amino-N-benzylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-amino-N-(phenylmethyl)-
    • N-benzyl-2-aminoacetamide
    • 2-Amino-N-benzylacetamide
    • Glycin-benzylamid
    • glycine benzylamide
    • glycine N-benzylamide
    • N1-benzyl-2-aminoacetamide
    • glycine benzyl amide
    • BS-28394
    • MYZCBJRJVXAQIV-UHFFFAOYSA-N
    • CS-0197205
    • 39796-52-6
    • SCHEMBL417953
    • N-benzylglycinamide
    • AKOS000173896
    • DB-320932
    • EN300-57914
    • F21128
    • A873560
    • N-benzylglycine amide
    • N1-benzylglycinamide
    • MFCD09724204
    • MDL： MFCD09724204
    • Inchi： 1S/C9H12N2O/c10-6-9(12)11-7-8-4-2-1-3-5-8/h1-5H,6-7,10H2,(H,11,12)
    • InChI Key： MYZCBJRJVXAQIV-UHFFFAOYSA-N
    • SMILES： O=C(CN)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 164.09500
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 377.4±35.0 °C at 760 mmHg
  • Flash Point: 182.1±25.9 °C
  • PSA: 55.12000
  • LogP: 1.35270
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Amino-N-benzylacetamide Security Information

2-Amino-N-benzylacetamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Amino-N-benzylacetamide Pricemore >>

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A019139239-1g
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OR900400-1g
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Apollo Scientific
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abcr
AB469827-250 mg
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abcr
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